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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the tank-mix compatibility of
halauxifen, a synthetic auxin herbicide, with other common herbicides. The information is
intended to guide researchers in designing and conducting experiments to evaluate the
physical, biological, and crop safety aspects of halauxifen tank mixtures.

Biological Efficacy and Crop Safety of Halauxifen
Tank-Mixes

Halauxifen-methyl, the active ingredient in Arylex™ active products, is effective for the control
of a wide range of broadleaf weeds, including many glyphosate- and ALS-resistant biotypes.[1]
Tank-mixing halauxifen with other herbicides is often necessary to broaden the weed control
spectrum.[2][3]

Efficacy Data Summary

The following tables summarize the biological efficacy of halauxifen-methyl in tank-mixes with
other herbicides for the control of key weed species.

Table 1: Efficacy of Halauxifen-Methyl Tank-Mixes on Glyphosate-Resistant (GR) Horseweed
(Conyza canadensis)

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1672591?utm_src=pdf-interest
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.corteva.com/products-and-services/arylex.html
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://docs.lib.purdue.edu/dissertations/AAI10682776/
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=2412&context=open_access_theses
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Halauxifen- . Partner Weed
Tank-Mix
methyl Rate o Rate (g Control (%) Crop Reference
artner
(g aelha) ael/ha) 35 DAT
Pre-plant
5 None - 90 [4]
burndown
Pre-plant
5 2,4-D 560 87-97 [4]
burndown
Pre-plant
5 Dicamba 280 87-97
burndown
Pre-plant
5 Glyphosate 560 87-97
burndown
2,4-D + Pre-plant
5 , 560 + 280 97
Dicamba burndown
2,4-D + Pre-plant
5 560 + 560 93-94
Glyphosate burndown
Dicamba + Pre-plant
5 280 + 560 97-99
Glyphosate burndown

Table 2: Efficacy of Halauxifen-Methyl Tank-Mixes on Other Broadleaf Weeds
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Halauxifen- ] Partner
Weed Tank-Mix Weed
. methyl Rate Rate (g Reference
Species Partner Control (%)
(g aelha) ael/ha)
Common
Ragweed
] 5 None - 93
(Ambrosia
artemisiifolia)
Common
Ragweed 2,4-D or
_ 5 _ 560 or 280 91-97
(Ambrosia Dicamba
artemisiifolia)
Giant
Ragweed
_ 5 None - 73 (21 DAT)
(Ambrosia
trifida)
Giant
2,4-D,
Ragweed ) 560, 280, or 86-98 (21
) 5 Dicamba, or
(Ambrosia 560 DAT)
N Glyphosate
trifida)
Redroot
Pigweed
5 None - 62 (21 DAT)
(Amaranthus
retroflexus)
Redroot
_ 2,4-D,
Pigweed ) 560, 280, or 89-98 (21
5 Dicamba, or
(Amaranthus 560 DAT)
Glyphosate
retroflexus)
Henbit
(Lamium 5 None - 20
amplexicaule)
Purple 5 None - 99
Deadnettle
© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

(Lamium

purpureum)

Crop Safety Data

Halauxifen-methyl can cause minor, transient phytotoxicity to soybeans when applied as a pre-
plant burndown.

Table 3: Soybean Phytotoxicity from Pre-plant Applications of Halauxifen-Methyl

Application Timing  Phytotoxicity (%) at Phytotoxicity (%) at

(Days Before 14 Days After 21 Days After Reference
Planting) Planting Planting
14 1-15 Negligible
7 1-15 Negligible
0 1-15 Negligible

Experimental Protocols
Protocol for Physical Compatibility "Jar" Test

This protocol is designed to assess the physical compatibility of halauxifen with other herbicide
formulations in a spray solution.

Materials:

e Clean, clear glass jars with lids (1-quart or 1-liter)

Pipettes or measuring cylinders for accurate measurement of herbicides and adjuvants

Water from the same source as will be used for the field application

The herbicide formulations to be tested

Any adjuvants (e.g., surfactants, oils) to be included in the tank-mix
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o Personal Protective Equipment (PPE) as specified on the herbicide labels
Procedure:

« Fill the glass jar to half of the final desired volume with the carrier (water).
e Add any compatibility agents and agitate.

» Add the different herbicide formulations one at a time, following the WAMLEGS or APPLES
mixing order, and agitate after each addition.

o Wettable powders and Water-dispersible Granules (WG, WDG)

o

Agitate thoroughly

[¢]

Liguid flowables and Suspensions (SC, F)

[¢]

Emulsifiable Concentrates (EC)

[e]

Solutions (SL) and Surfactants

 After all components have been added, fill the jar to the final volume, cap it, and invert it 10-
15 times to ensure thorough mixing.

o Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as:
o Formation of precipitates, flakes, or gels
o Separation into layers
o Excessive foaming
o Heat generation
« If any of these signs are present, the mixture is physically incompatible.

Table 4: Example of Physical Compatibility Scoring
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Score Description

1 Immediate separation or precipitation

2 Separation or precipitation within 5 minutes
3 Separation or precipitation within 30 minutes

Minor separation after 30 minutes, easily

resuspended

5 No separation or precipitation after 30 minutes

Protocol for Field Evaluation of Biological Efficacy and
Crop Safety

This protocol outlines a standard procedure for conducting field trials to evaluate the
performance of halauxifen tank-mixes.

Experimental Design:

o Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of 3-4
replications.

e Plot Size: Minimum of 2-3 meters wide and 8-10 meters long to accommodate sprayer boom
width and minimize edge effects.

e Treatments:

[e]

Untreated control

o

Halauxifen applied alone

[¢]

Tank-mix partner(s) applied alone

[¢]

Halauxifen in tank-mix with partner(s)

[e]

Include a standard commercial treatment for comparison.
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Application:

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure
uniform application.

Carrier Volume: Typically 100-200 L/ha.

Application Timing: Apply at the recommended growth stage for the target weeds and crop.

Environmental Conditions: Record temperature, humidity, wind speed, and soil moisture at
the time of application.

Assessments:

» Weed Control: Visually assess the percentage of weed control at regular intervals (e.g., 7,
14, 21, and 35 days after treatment - DAT) on a scale of 0% (no control) to 100% (complete
control).

o Crop Phytotoxicity: Visually assess crop injury at the same intervals as weed control on a
scale of 0% (no injury) to 100% (crop death). Note any symptoms such as stunting,
chlorosis, or epinasty.

* Yield: Harvest the plots at crop maturity to determine the effect of the treatments on yield.

Visualizations
Halauxifen Mode of Action Signaling Pathway

Click to download full resolution via product page

Caption: Simplified signaling pathway for halauxifen-methyl mode of action.

Experimental Workflow for Tank-Mix Compatibility
Assessment
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Caption: General experimental workflow for evaluating herbicide tank-mixes.
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Logical Relationships in Tank-Mix Decision Making
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672591#halauxifen-tank-mix-compatibility-with-
other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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